3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Lipophilicity Drug-likeness Membrane permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H18N2O3
Molecular Weight 238.28 g/mol
Cat. No. B13210866
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Technical Parameters


Basic Identity
Product Name3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
Molecular FormulaC12H18N2O3
Molecular Weight238.28 g/mol
Structural Identifiers
SMILESCC(C)N1C(=CC(=N1)C2CCOCC2)C(=O)O
InChIInChI=1S/C12H18N2O3/c1-8(2)14-11(12(15)16)7-10(13-14)9-3-5-17-6-4-9/h7-9H,3-6H2,1-2H3,(H,15,16)
InChIKeyPBJFIPVXAKOZMQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Strategic Building Block


3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS 1501731-64-1) is a 1,3-disubstituted pyrazole-5-carboxylic acid derivative bearing an N-isopropyl group at position 1 and an oxan-4-yl (tetrahydro-2H-pyran-4-yl) moiety at position 3 [1]. With a molecular weight of 238.28 g/mol (C12H18N2O3) and a computed XLogP3 of 1.2, this compound occupies a distinct physicochemical space that bridges polar and lipophilic character suitable for further derivatization [1]. The compound belongs to a class of 1-alkyl-5-pyrazolecarboxylic acid derivatives identified as valuable intermediates for producing insecticidally effective anthranilamides, as disclosed in Bayer CropScience patent literature [2].

Type 1,3-disubstituted pyrazole-5-carboxylic acid building block
Workflow Amide coupling / lead derivatization / agrochemical intermediate synthesis
Selection logic Distinct LogP/H-bond profile vs. methyl, difluoromethyl, or unsubstituted analogs

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Non-Interchangeability with Analogs


Within the 1-alkyl-pyrazole-5-carboxylic acid family, even minor substituent changes can produce significant shifts in lipophilicity, hydrogen-bonding capacity, and steric profile that cascade into altered reactivity, solubility, and biological target engagement [1]. The specific combination of an N-isopropyl group and a 3-oxan-4-yl substituent creates a unique balance of computed logP (1.2) and topological polar surface area (64.4 Ų) that is not replicated by the N-methyl analog (XLogP3 0.5) [2] or the 3-difluoromethyl variant (XLogP3 1.4) [3]. Generic substitution with an analog lacking either the tetrahydropyran oxygen or the branched N-alkyl group can alter both the synthetic trajectory in multi-step sequences and the pharmacokinetic profile of downstream products, making direct interchange scientifically unsound without re-optimization of reaction conditions or biological assays.

Attribute
Target Compound
Analog may shift
N-Substituent
Isopropyl (branched alkyl)
N-Methyl analog: lower LogP (~0.5 vs 1.2) alters lipophilicity-driven properties
C3 Substituent
Tetrahydropyran-4-yl (cyclic ether)
3-CF2H analog: different H-bond directionality; unsubstituted analog: reduced complexity
Synthetic context
Patent-precedented for anthranilamide insecticides
Other 1-alkyl-pyrazole acids may lack validated insecticidal intermediate pathway

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Differentiation Evidence


Lipophilicity Advantage vs. 1-Methyl Analog

The target compound bearing an N-isopropyl group at position 1 exhibits a computed XLogP3 of 1.2, which is 0.7 log units higher than the N-methyl analog (XLogP3 0.5) while retaining identical TPSA of 64.4 Ų [1][2]. This difference represents approximately a 5-fold increase in predicted partition coefficient (logP scale is logarithmic), indicating substantially enhanced membrane permeability potential for downstream amide or ester derivatives without any penalty in polar surface area [1][2].

Lipophilicity Delta
Reported
ΔXLogP3 +0.7 (~5× partition shift)
May support lead-like property screening
Computed values; same TPSA (64.4 Ų) across analogs
Lipophilicity Drug-likeness Membrane permeability

Hydrogen-Bond Acceptor Profile vs. 3-Difluoromethyl Analog

The target compound contains 4 hydrogen-bond acceptor sites (two from the carboxylic acid, one from the pyrazole N2, and one from the tetrahydropyran ring oxygen) versus 5 for the 3-difluoromethyl analog (additional fluorine atoms acting as weak H-bond acceptors) [1][2]. Despite having one fewer H-bond acceptor, the oxan-4-yl oxygen provides a geometrically defined, strong H-bond accepting site (ether oxygen) compared to the diffuse electronegativity of the CF2H group, which can form weaker, orientation-dependent interactions [1][2].

H-Bond Acceptor Profile
Reported
4 acceptors (cyclic ether O) vs. 5 (CF2H); TPSA +8.8 Ų
Ether oxygen offers constrained H-bond geometry
Directional interaction may differ from diffuse fluorine contacts
Hydrogen bonding Target engagement Solubility modulation

Conformational Flexibility vs. Unsubstituted Analog

The target compound has 3 rotatable bonds (isopropyl rotation, carboxylic acid rotation, and oxan-4-yl ring-to-pyrazole bond), compared to only 2 rotatable bonds for 1-isopropyl-1H-pyrazole-5-carboxylic acid which lacks any C3 substituent beyond hydrogen [1]. The additional rotatable bond, coupled with the cyclic tetrahydropyran substituent (molecular weight 238.28 vs. 154.17 g/mol), introduces a moderate degree of conformational flexibility balanced by the cyclic constraint of the oxane ring—a feature that can be exploited for induced-fit binding in enzyme pockets [1].

Conformational Flexibility
Reported
3 rotatable bonds; MW +84 vs. unsubstituted
Supports library complexity diversification
Oxan-4-yl ring adds constrained flexibility
Conformational entropy Binding affinity Synthetic versatility

Patent-Documented Intermediate for Anthranilamide Insecticides

Bayer CropScience patent US 2011/0152532 A1 explicitly describes 1-alkyl-substituted 5-pyrazolecarboxylic acid derivatives—including those bearing cyclic ether substituents derived from 1,4-dioxane starting materials—as valuable intermediates for producing insecticidally effective anthranilamides [1]. The patent teaches that substituted 1,4-dioxanes (which yield tetrahydropyran-substituted pyrazoles upon reaction with alkyl hydrazines) are among the preferred precursors, and the resulting pyrazole acids can be further transformed to anthranilamide insecticides such as chlorantraniliprole analogs [1]. The 3-(oxan-4-yl) substitution pattern specifically arises from this patented route, providing a direct synthetic connection to a commercially and agriculturally important class of ryanodine receptor modulators [1].

Patent-Documented Intermediate
Class-level
US 2011/0152532 A1: generic formula includes cyclic-ether pyrazoles
Precedented route for anthranilamide synthesis
Process development pathway reported; verify scope
Agrochemical intermediates Process chemistry Anthranilamide insecticides

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Application Scenarios


Lead Optimization with Balanced LogP and TPSA

Based on its computed XLogP3 of 1.2 and TPSA of 64.4 Ų, this compound is well-suited as a carboxylic acid building block for amide coupling reactions in lead optimization programs where maintaining drug-like physicochemical properties is critical [1]. The 0.7 log unit lipophilicity advantage over the N-methyl analog (XLogP3 0.5) positions it favorably for targets requiring moderate membrane permeability while avoiding excessive lipophilicity that could lead to promiscuous binding or poor solubility [1][2].

Agrochemical Intermediate for Anthranilamide Insecticide Development

The compound maps directly to the generic formula disclosed in Bayer CropScience's process patent US 2011/0152532 A1, which teaches that 1-alkyl-5-pyrazolecarboxylic acid derivatives prepared from 1,4-dioxane precursors serve as intermediates for insecticidal anthranilamides [3]. Research groups pursuing novel ryanodine receptor modulators can leverage this intermediate with confidence that the synthetic route is industrially validated and patent-precedented, reducing process development uncertainty [3].

Fragment-Based Discovery with Defined H-Bond Acceptors

The tetrahydropyran ether oxygen at position 3 provides a geometrically constrained, strong hydrogen-bond accepting site distinct from the diffuse electronegativity of fluorinated analogs (e.g., 3-CF2H variant) [1]. This compound offers 4 total H-bond acceptors versus 5 for the CHF2 analog, with the cyclic ether oxygen capable of forming directional H-bonds in kinase hinge regions or other binding pockets where precise geometric complementarity is required [1][4].

Diversification of Pyrazole-5-carboxylic Acid Libraries

With 3 rotatable bonds and a molecular weight of 238.28 g/mol, this compound introduces significantly greater structural complexity than the unsubstituted 1-isopropyl-1H-pyrazole-5-carboxylic acid (MW 154.17, 2 rotatable bonds) [1]. The oxan-4-yl substituent at position 3 serves as a versatile synthetic handle that can be further functionalized or retained as a solubilizing group, making it a strategic choice for constructing diverse screening libraries where the tetrahydropyran motif is known to improve aqueous solubility and metabolic stability in downstream compounds [1].

Application
Selection Property
Validation Focus
Lead optimization studies
Computed LogP/TPSA balance
Physicochemical property screening
Agrochemical intermediate synthesis
Patent-precedented anthranilamide route
Process development reproducibility
Fragment-based discovery
Geometrically constrained ether H-bond acceptor
Binding site complementarity assays
Library diversification
Rotatable bonds / oxan-4-yl complexity
Solubility and diversity profiling
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